Cas no 59383-71-0 (Yttrium metaphosphate)

• Product Name: Yttrium metaphosphate
• CAS No: 59383-71-0
• MF: HO₃PY
• MW: 168.885754346848
• CID: 4785249
• Update Time: 2025-10-29

Yttrium metaphosphate Chemical and Physical Properties

Names and Identifiers

• Yttrium metaphosphate
• Yttrium Metaphosphate Powder

• Inchi： 1S/HO3P.Y/c1-4(2)3;/h(H,1,2,3);
• InChI Key： UROUBHFCQCLNPI-UHFFFAOYSA-N
• SMILES： P(O)(=O)=O.[Y]

Additional information on Yttrium metaphosphate

Yttrium Metaphosphate (CAS No. 59383-71-0): Properties, Applications, and Future Prospects

Yttrium metaphosphate (chemical formula: Y(PO₃)₃, CAS No. 59383-71-0) is an inorganic compound that has garnered significant attention in advanced materials science due to its unique physicochemical properties. This rare-earth phosphate is characterized by its high thermal stability, optical transparency, and exceptional ionic conductivity, making it a versatile material for cutting-edge applications. In this comprehensive overview, we delve into its structural attributes, synthesis methods, and emerging uses in fields such as solid-state lasers, phosphor materials, and energy storage systems.

The crystal structure of yttrium metaphosphate consists of interconnected PO₄ tetrahedra and Y³⁺ ions, forming a robust three-dimensional network. This architecture contributes to its remarkable thermal resistance (up to 1200°C) and low thermal expansion coefficient, properties highly sought after in high-temperature ceramics and optical coatings. Recent studies highlight its potential as a host matrix for luminescent materials, particularly in LED phosphors and display technologies, where its ability to incorporate rare-earth dopants (e.g., Eu³⁺, Tb³⁺) enables tunable emission spectra.

Synthesis of Y(PO₃)₃ typically involves solid-state reactions between yttrium oxide (Y₂O₃) and phosphoric acid (H₃PO₄) at elevated temperatures, though sol-gel and hydrothermal methods are gaining traction for achieving nanoscale morphologies. A 2023 study published in Advanced Materials demonstrated that nanostructured yttrium metaphosphate exhibits enhanced surface area and catalytic activity, opening doors for applications in heterogeneous catalysis and electrochemical sensors.

One of the most discussed applications of CAS No. 59383-71-0 lies in the realm of solid-state electrolytes for next-generation batteries. With the global push toward green energy, researchers are exploring its ionic conductivity as a safer alternative to liquid electrolytes in lithium-ion batteries. Its stability under oxidative conditions and compatibility with electrode materials position it as a promising candidate for all-solid-state batteries (ASSBs), a topic trending in materials science forums and renewable energy conferences.

Beyond energy storage, yttrium metaphosphate is making waves in biomedical engineering. Its biocompatibility and radiopacity have led to investigations into its use as a contrast agent for X-ray imaging and a scaffold material for bone tissue regeneration. A 2022 Nature Materials review highlighted its potential in theranostic platforms, combining diagnostic and therapeutic functions—a hot topic in precision medicine discussions.

Environmental considerations are also driving innovation. As industries seek sustainable materials, Y(PO₃)₃’s recyclability and low toxicity profile align with circular economy principles. Recent patents describe methods to recover yttrium from end-of-life products, addressing concerns about rare-earth element scarcity—a frequently searched keyword in environmental science databases.

Looking ahead, challenges remain in scaling up production and reducing costs. However, with advancements in additive manufacturing and AI-driven material design, the commercialization of yttrium metaphosphate-based products appears imminent. As interest grows in smart materials and quantum technologies, this compound’s role in photonics and spin-based electronics may soon dominate academic and industrial discourse.

In summary, yttrium metaphosphate (CAS No. 59383-71-0) exemplifies the convergence of materials innovation and multidisciplinary applications. Its adaptability to sectors ranging from energy to healthcare underscores its importance in addressing contemporary technological challenges—an aspect frequently queried in scientific search engines and academic AI tools. As research accelerates, this compound is poised to become a cornerstone of 21st-century material science.